Cas no 1352508-67-8 (6'-Methoxy-3,4,5,6-tetrahydro-2,3'-bipyridine)

• Product Name: 6'-Methoxy-3,4,5,6-tetrahydro-2,3'-bipyridine
• CAS No: 1352508-67-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5699299
• PubChem ID: 102539300
• Update Time: 2023-10-14

6'-Methoxy-3,4,5,6-tetrahydro-2,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6'-Methoxy-3,4,5,6-tetrahydro-2,3'-bipyridine
• 1352508-67-8
• 6-Methoxy-3,4,5,6-tetrahydro-[2,3]bipyridinyl
• 2,3'-Bipyridine, 3,4,5,6-tetrahydro-6'-methoxy-

• Inchi： 1S/C11H14N2O/c1-14-11-6-5-9(8-13-11)10-4-2-3-7-12-10/h5-6,8H,2-4,7H2,1H3
• InChI Key： HLZFZWWAKIATBQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C1CCCCN=1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 285.1±40.0 °C(Predicted)
• pka: 5.88±0.20(Predicted)